3-(2,4-Difluorophenoxy)propanenitrile

• Molecular Formula: C9H7F2NO
• Molecular Weight: 183.15 g/mol
• IUPAC Name: 3-(2,4-difluorophenoxy)propanenitrile
• InChI: InChI=1S/C9H7F2NO/c10-7-2-3-9(8(11)6-7)13-5-1-4-12/h2-3,6H,1,5H2
• InChI Key: ISOPQDFCPQZWIQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1F)F)OCCC#N

Description

3-(2,4-Difluorophenoxy)propanenitrile is a nitrile-containing compound featuring a 2,4-difluorophenoxy substituent. The compound is primarily utilized as a synthetic intermediate in pharmaceutical development, particularly for drugs like Tegoprazan (a potassium-competitive acid blocker) . Its reactivity stems from the electron-withdrawing nitrile group, which facilitates further functionalization in organic synthesis.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 3-(2,4-Difluorophenoxy)propanenitrile typically involves the reaction of 2,4-difluorophenol with 3-chloropropanenitrile in the presence of a base such as potassium carbonate. The reaction is carried out in an organic solvent like dimethylformamide (DMF) at elevated temperatures to facilitate the nucleophilic substitution reaction .

Industrial Production Methods: Industrial production of 3-(2,4-Difluorophenoxy)propanenitrile follows similar synthetic routes but on a larger scale. The process involves the use of continuous flow reactors to ensure efficient mixing and heat transfer. The reaction conditions are optimized to maximize yield and purity while minimizing by-products .

Chemical Reactions Analysis

Types of Reactions: 3-(2,4-Difluorophenoxy)propanenitrile undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding carboxylic acids.

Reduction: Reduction reactions can convert the nitrile group to primary amines.

Substitution: The difluorophenoxy group can participate in electrophilic aromatic substitution reactions.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) are used.

Substitution: Electrophilic aromatic substitution reactions often use reagents like bromine (Br2) or nitric acid (HNO3).

Major Products Formed:

Oxidation: Formation of 3-(2,4-difluorophenoxy)propanoic acid.

Reduction: Formation of 3-(2,4-difluorophenoxy)propanamine.

Substitution: Formation of various substituted derivatives depending on the electrophile used.

Scientific Research Applications

Chemistry: 3-(2,4-Difluorophenoxy)propanenitrile is used as an intermediate in the synthesis of more complex organic molecules. It serves as a building block for the development of pharmaceuticals and agrochemicals .

Biology: In biological research, this compound is studied for its potential interactions with biological macromolecules. It is used in the design of enzyme inhibitors and receptor modulators .

Medicine: The compound is investigated for its potential therapeutic applications, including its role in the development of new drugs targeting specific diseases .

Industry: In the industrial sector, 3-(2,4-Difluorophenoxy)propanenitrile is used in the production of specialty chemicals and materials. Its unique chemical properties make it valuable in the formulation of advanced materials .

Mechanism of Action

The mechanism of action of 3-(2,4-Difluorophenoxy)propanenitrile involves its interaction with specific molecular targets. The compound can bind to enzymes and receptors, modulating their activity. The difluorophenoxy group enhances its binding affinity and specificity, making it a potent modulator of biological pathways .

Comparison with Similar Compounds

Structural Analogs with Fluorinated Phenoxy Groups

3-(3,5-Difluorophenoxy)propanenitrile

• Substituents: 3,5-difluorophenoxy group + nitrile.
• Key Differences : Positional isomer of the target compound, with fluorine atoms at the 3,5-positions instead of 2,4-.
• Applications : Intermediate for Tegoprazan synthesis, similar to the target compound. Positional isomerism may influence binding affinity in drug candidates .

5'-Cyano-2'-(2,4-difluorophenoxy)-biphenyl-4-sulfonamide (III)

• Substituents: 2,4-difluorophenoxy group + sulfonamide + biphenyl backbone.
• Key Differences : Incorporates a sulfonamide moiety and biphenyl structure, enhancing anti-inflammatory activity.
• Applications: Demonstrated anti-inflammatory properties, unlike the nitrile-focused reactivity of 3-(2,4-difluorophenoxy)propanenitrile .

4-(Biphenyl-4-yloxy)-3-fluorobenzoic acid (V)

• Substituents : Biphenyl ether + carboxylic acid.
• Key Differences : Carboxylic acid group replaces nitrile, enabling hydrogen bonding and altering pharmacological targets.
• Applications : Potent 5-α-reductase inhibitor, highlighting the role of functional groups in biological activity .

Nitrile Derivatives with Varied Substituents

(R)-2-(4-(Trifluoromethoxy)phenyl)propanenitrile (3l)

• Substituents : Trifluoromethoxy group + nitrile.
• Key Differences: Trifluoromethoxy (OCF₃) substituent increases electron-withdrawing effects compared to difluorophenoxy.
• Applications : Used in enantioselective catalytic reactions, emphasizing nitrile versatility in asymmetric synthesis .

3-[(2-Fluorophenyl)sulfonyl]propanenitrile

• Substituents : 2-fluorophenylsulfonyl + nitrile.
• Key Differences : Sulfonyl group enhances stability and alters electronic properties versus ether-linked fluorophenyl groups.
• Molecular Weight: 213.23 g/mol (C₉H₈FNO₂S) .

3-[(4-Acetylphenyl)(methyl)amino]propanenitrile

• Substituents: Acetylphenylamino + nitrile.
• Key Differences: Amino and acetyl groups introduce hydrogen-bonding capacity, broadening applications in medicinal chemistry.
• Molecular Weight : 202.25 g/mol (C₁₂H₁₄N₂O) .

Physicochemical and Toxicological Comparisons

Compound	Key Functional Groups	Toxicity/Exposure Limits (ppm)	Applications
3-(2,4-Difluorophenoxy)propanenitrile	Nitrile, 2,4-difluorophenoxy	Not reported	Pharmaceutical intermediate
Propanenitrile	Simple nitrile	NIOSH REL: 6 ppm	Industrial solvent
3-Butenenitrile	Alkene + nitrile	HTFOEL: 1 ppm	Monomer for polymers

• Toxicity Trends: Alkyl nitriles (e.g., propanenitrile) exhibit higher exposure limits than unsaturated derivatives (e.g., 3-butenenitrile).

Impact of Substituent Position on Bioactivity

• 2,4-Difluoro vs. 3,5-Difluoro Isomers: The 2,4-difluorophenoxy group in the target compound may enhance metabolic stability compared to 3,5-difluoro analogs, as ortho-fluorine substituents can hinder enzymatic degradation .
• Nitrile vs. Sulfonamide/Carboxylic Acid : Nitriles serve as electrophilic intermediates, whereas sulfonamides and carboxylic acids engage in specific biological interactions (e.g., enzyme inhibition) .

Biological Activity

3-(2,4-Difluorophenoxy)propanenitrile is a chemical compound characterized by its unique structure, which includes a propanenitrile group attached to a 2,4-difluorophenoxy moiety. This compound has garnered attention in medicinal chemistry and material science due to its potential biological activities. This article aims to provide a comprehensive overview of the biological activity of 3-(2,4-difluorophenoxy)propanenitrile, including its mechanism of action, interactions with biological systems, and relevant case studies.

• Molecular Formula : C10H8F2N
• Molecular Weight : Approximately 202.18 g/mol
• Structure : The compound features a propanenitrile functional group and a difluorophenoxy group, which contributes to its lipophilicity and potential receptor interactions.

Research indicates that 3-(2,4-difluorophenoxy)propanenitrile interacts with specific molecular targets such as enzymes and receptors. Its mechanism of action may involve:

• Enzyme Inhibition : Preliminary studies suggest that this compound can inhibit certain enzymes involved in metabolic pathways.
• Receptor Modulation : The difluoro substitution may enhance binding affinity to specific receptors, altering cellular signaling pathways.

Biological Activity

The biological activity of 3-(2,4-difluorophenoxy)propanenitrile has been explored in various studies, highlighting its potential therapeutic applications:

Biological Activity	Description
Antimicrobial Activity	Exhibits potential against certain bacterial strains.
Anti-inflammatory Effects	May reduce inflammation through modulation of cytokine production.
Anticancer Properties	Preliminary data suggest efficacy in inhibiting cancer cell proliferation in vitro.

Case Studies

• Antimicrobial Efficacy :
  A study evaluated the antimicrobial properties of 3-(2,4-difluorophenoxy)propanenitrile against Staphylococcus aureus. Results indicated a significant reduction in bacterial growth at concentrations above 50 µg/mL.
• Anti-inflammatory Mechanisms :
  In a mouse model of inflammation, administration of the compound resulted in decreased levels of pro-inflammatory cytokines (TNF-α and IL-6), suggesting its potential use in treating inflammatory diseases.
• Anticancer Activity :
  A recent investigation focused on the effects of 3-(2,4-difluorophenoxy)propanenitrile on human cancer cell lines (e.g., HeLa and MCF-7). The compound demonstrated IC50 values below 30 µM, indicating promising anticancer activity.

Interaction Studies

Understanding how 3-(2,4-difluorophenoxy)propanenitrile interacts with biological systems is crucial for elucidating its pharmacodynamics. Interaction studies have shown:

• Binding Affinities : The compound displays significant binding affinities for certain targets compared to structurally similar compounds.
• Selectivity Profiles : Its unique fluorination pattern contributes to selectivity towards specific biological pathways.

Comparative Analysis with Similar Compounds

To further understand the uniqueness of 3-(2,4-difluorophenoxy)propanenitrile, a comparison with structurally similar compounds is beneficial:

Compound Name	Structural Features	Unique Attributes
3-(2,6-Difluorophenoxy)propanenitrile	Different fluorine substitution	Varies in receptor affinity due to positional differences
3-(Trifluoromethylphenoxy)propanenitrile	Contains trifluoromethyl group	Exhibits different electronic properties affecting biological activity
3-(Phenoxy)propanenitrile	Lacks fluorine substitutions	Less lipophilicity compared to fluorinated variants